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Introduction
Cell invasion is a critical process in cancer metastasis, the primary cause of cancer-related

mortality. The urokinase-type plasminogen activator (uPA) system is a key player in the

degradation of the extracellular matrix (ECM), a crucial step for cancer cell invasion. The uPA

system's main components include the serine protease uPA, its cell surface receptor (uPAR),

and its inhibitor, plasminogen activator inhibitor-1 (PAI-1). The binding of uPA to uPAR initiates

a proteolytic cascade that converts plasminogen to plasmin. Plasmin, a broad-spectrum

protease, degrades various ECM components and activates matrix metalloproteinases

(MMPs), further facilitating tissue remodeling and cell invasion.[1][2][3][4]

Overexpression of uPA and uPAR is a hallmark of many aggressive cancers and correlates

with poor prognosis.[1][4][5] This makes the uPA system an attractive target for anti-cancer

therapies. UK-371804 is a potent and highly selective small molecule inhibitor of uPA, with a Ki

of 10 nM.[6] It exhibits high selectivity for uPA over other proteases like tissue-type

plasminogen activator (tPA) and plasmin.[6] By directly inhibiting the catalytic activity of uPA,
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UK-371804 can effectively block the downstream proteolytic cascade, thereby reducing cancer

cell invasion and metastasis.[7]

Three-dimensional (3D) cell culture models, such as tumor spheroids, more accurately

recapitulate the in vivo tumor microenvironment compared to traditional 2D cell cultures. These

models are invaluable for studying cell invasion and for the preclinical evaluation of anti-

invasive therapeutic agents. This document provides detailed application notes and protocols

for the use of UK-371804 in 3D cell culture invasion models.

Signaling Pathway

Extracellular Space

Cell Surface Intracellular Signaling

pro-uPA uPA (active)
Activation

Plasminogencleaves

uPAR

Plasmin pro-MMPsactivates
Extracellular Matrix

(e.g., Collagen, Fibronectin)

degrades

MMPs (active)
degrades Degraded ECM

Signal Transduction
(e.g., FAK, Src, ERK)

Cell Invasion &
Metastasis

UK-371804

inhibits

Click to download full resolution via product page

Caption: The uPA signaling pathway in cancer cell invasion and its inhibition by UK-371804.

Experimental Protocols
3D Spheroid Invasion Assay in Extracellular Matrix
This protocol is adapted from established spheroid invasion assays and incorporates the use of

UK-371804 as a uPA inhibitor.[7][8][9][10][11]

Materials:

Cancer cell line of interest (e.g., HCT 116, HT-29, MDA-MB-231)
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Complete cell culture medium

Ultra-low attachment (ULA) 96-well round-bottom plates

Basement Membrane Matrix (BMM), growth factor reduced (e.g., Matrigel®)

UK-371804 (solubilized in an appropriate solvent, e.g., DMSO)

Phosphate-buffered saline (PBS)

Incubator (37°C, 5% CO2)

Microscope with imaging capabilities

Procedure:

Spheroid Formation:

Harvest and count cancer cells.

Resuspend cells in complete culture medium to a final concentration that allows for the

formation of single spheroids of approximately 300-500 µm in diameter within 3-4 days.

This needs to be optimized for each cell line (typically 1,000-5,000 cells/well).

Seed 100 µL of the cell suspension into each well of a ULA 96-well round-bottom plate.

Centrifuge the plate at 100-200 x g for 5-10 minutes to facilitate cell aggregation at the

bottom of the well.

Incubate the plate for 3-4 days to allow for spheroid formation.

Embedding Spheroids in ECM:

Thaw the Basement Membrane Matrix on ice overnight. Keep all reagents and plates on

ice during this step.

Carefully remove 50 µL of the culture medium from each well containing a spheroid.
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Prepare the ECM-inhibitor mixture. For a final concentration of 10 µM UK-371804, dilute

the stock solution in the cold liquid ECM. Prepare a vehicle control with the same

concentration of the solvent (e.g., DMSO).

Gently add 50 µL of the cold ECM-inhibitor mixture or the vehicle control ECM to each

well.

Centrifuge the plate at 300 x g for 5 minutes at 4°C to position the spheroids in the center

of the ECM.

Transfer the plate to a 37°C incubator for 30-60 minutes to allow the ECM to polymerize.

Invasion Assay and Imaging:

After polymerization, add 100 µL of complete culture medium (with or without the desired

concentration of UK-371804) to each well.

Image the spheroids at time 0 and then at regular intervals (e.g., every 24 hours) for up to

7 days.

Data Analysis:

Quantify the area of invasion by measuring the total area covered by the spheroid and the

invading cells at each time point.

The invasive area can be calculated by subtracting the area of the spheroid at time 0 from

the total area at subsequent time points.

The invasion distance can also be measured from the edge of the initial spheroid to the

furthest invading cells.

Data Presentation
The following table summarizes the quantitative data on the effect of UK-371804 on colorectal

cancer cell invasion in a 3D tumouroid model, as reported by Gabrielli et al. (2023).[7]
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Cell Line
Treatment (21
days)

Invasion Area
(mm²)

Invasion Distance
(mm)

HT-29 Untreated 0.05 ± 0.02 0.10 ± 0.05

10 µM UK-371804 0.04 ± 0.01 0.08 ± 0.04

HCT 116 Untreated 0.45 ± 0.10 0.50 ± 0.12

10 µM UK-371804 0.20 ± 0.05 0.25 ± 0.08

*Data are presented as mean ± standard deviation. * indicates a statistically significant

difference compared to the untreated control.

Experimental Workflow
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Invasion Assay

Data Acquisition & Analysis

1. Culture Cancer Cells

2. Form Spheroids in ULA plates (3-4 days)

4. Embed Spheroids in ECM

3. Prepare ECM with UK-371804 or Vehicle

5. Polymerize ECM at 37°C

6. Add Media and Incubate (up to 7 days)

7. Image Spheroids at Regular Intervals

8. Quantify Invasion Area and Distance

9. Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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